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Compound of Interest

Compound Name: 4-Ethylcyclohexene

Cat. No.: B1329803

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the handling of 4-Ethylcyclohexene, including a detailed operational plan and
disposal guidelines. The following procedures are designed to ensure personal safety and
minimize environmental impact.

Physicochemical and Hazard Data

A summary of the key quantitative data for 4-Ethylcyclohexene and its structural analogs, 4-
Methylcyclohexene and Ethylcyclohexane, is provided below for easy comparison. This
information has been compiled from various safety data sheets and chemical databases.
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4-

Ethylcyclohexane

Property 4-Ethylcyclohexene Methylcyclohexene
(analog)
(analog)

Molecular Formula CsHi4 C7H12 CsHis
Molecular Weight 110.20 g/mol 96.17 g/mol 112.21 g/mol
CAS Number 3742-42-5 591-47-9 1678-91-7
Boiling Point 130-132 °CJ[1] Not specified 130 - 132 °C[1]
Flash Point No data available No data available 18 °C[1]

Flammable liquid,

Aspiration Hazard,
GHS Hazard o H225, H304, H315,

Skin Irritant, Eye H225, H304

Statements (Inferred)

Irritant, May cause

respiratory irritation

H319, H335

Occupational

Exposure Limits

No data available

No data available

No data available

Note: A specific Safety Data Sheet (SDS) with complete GHS classification and occupational

exposure limits for 4-Ethylcyclohexene was not readily available. The hazard information

presented is inferred from structurally similar compounds and should be handled with caution.

Operational Plan for Safe Handling

This operational plan provides a step-by-step guide for the safe handling of 4-

Ethylcyclohexene in a laboratory setting.

Pre-Handling Procedures

o Review Safety Data Sheets (SDS): Before beginning any work, thoroughly review the SDS

for 4-Ethylcyclohexene and any other chemicals being used. If an SDS for 4-

Ethylcyclohexene is not available, review the SDS for a structurally similar compound such

as 4-Methylcyclohexene or Ethylcyclohexane.
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Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[2] Eyewash stations and safety showers must be readily
accessible.[3]

Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity
before use. This includes, but is not limited to, chemical-resistant gloves, safety goggles, and
a flame-retardant lab coat.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Ethylcyclohexene:

Eye Protection: Chemical splash goggles are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. Inspect
gloves for any signs of degradation before use.

Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Respiratory Protection: If there is a risk of inhaling vapors, especially outside of a fume hood,
a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Handling and Experimental Procedures

Grounding and Bonding: When transferring 4-Ethylcyclohexene from one container to
another, especially in large quantities, ensure that containers are properly grounded and
bonded to prevent the buildup of static electricity, which can be an ignition source.[3]

Avoid Ignition Sources: Keep 4-Ethylcyclohexene away from open flames, hot surfaces,
sparks, and any other potential sources of ignition.[3]

Use Non-Sparking Tools: When opening or handling containers of 4-Ethylcyclohexene, use
tools made of non-sparking materials.[4]

Maintain Small Quantities: Use the smallest practical quantities of the chemical for the
experiment to minimize potential hazards.
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Container Management: Keep containers of 4-Ethylcyclohexene tightly closed when not in
use to prevent the escape of flammable vapors.

First Aid Measures

In case of skin contact: Immediately remove all contaminated clothing and rinse the affected
skin with plenty of water.[5] If skin irritation occurs, seek medical attention.[5]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a poison center or doctor.[5]

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting due to the
aspiration hazard.[5]

Fire Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish a fire.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.[4]

Specific Hazards: 4-Ethylcyclohexene is a flammable liquid and its vapors can form
explosive mixtures with air. Vapors are heavier than air and may travel to a source of ignition
and flash back.[1][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Spill and Leak Procedures

Small Spills: In case of a small spill, absorb the chemical with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.[3]
Ensure the area is well-ventilated.
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o Large Spills: For larger spills, evacuate the area and prevent the chemical from entering
drains. Contain the spill and collect the material using non-sparking tools.[4]

o Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[3][4]

Disposal Plan

Proper disposal of 4-Ethylcyclohexene is crucial to prevent environmental contamination and
ensure safety.

o Waste Collection: Collect all waste containing 4-Ethylcyclohexene in a dedicated, properly
labeled, and sealed container. The container should be made of a material compatible with
organic solvents.

o Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"
and the full chemical name "4-Ethylcyclohexene."

o Storage: Store the waste container in a designated, well-ventilated, and cool area away from
incompatible materials and ignition sources.

e Disposal: Dispose of the chemical waste through an approved hazardous waste disposal
company. Do not pour 4-Ethylcyclohexene down the drain. Follow all local, state, and
federal regulations for hazardous waste disposal.

Workflow for Handling 4-Ethylcyclohexene
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Caption: Workflow for the safe handling and disposal of 4-Ethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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